Cas no 52321-47-8 (2-(4-chloro-3-nitrophenyl)propanenitrile)
2-(4-chloro-3-nitrophenyl)propanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-chloro-3-nitrophenyl)propanenitrile
- 52321-47-8
- EN300-1984880
- SCHEMBL11451446
-
- Inchi: 1S/C9H7ClN2O2/c1-6(5-11)7-2-3-8(10)9(4-7)12(13)14/h2-4,6H,1H3
- InChI Key: VEQXXEKUBQWICL-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1[N+](=O)[O-])C(C#N)C
Computed Properties
- Exact Mass: 210.0196052g/mol
- Monoisotopic Mass: 210.0196052g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 69.6Ų
2-(4-chloro-3-nitrophenyl)propanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1984880-0.05g |
2-(4-chloro-3-nitrophenyl)propanenitrile |
52321-47-8 | 0.05g |
$792.0 | 2023-09-16 | ||
| Enamine | EN300-1984880-0.1g |
2-(4-chloro-3-nitrophenyl)propanenitrile |
52321-47-8 | 0.1g |
$829.0 | 2023-09-16 | ||
| Enamine | EN300-1984880-0.25g |
2-(4-chloro-3-nitrophenyl)propanenitrile |
52321-47-8 | 0.25g |
$867.0 | 2023-09-16 | ||
| Enamine | EN300-1984880-0.5g |
2-(4-chloro-3-nitrophenyl)propanenitrile |
52321-47-8 | 0.5g |
$905.0 | 2023-09-16 | ||
| Enamine | EN300-1984880-1.0g |
2-(4-chloro-3-nitrophenyl)propanenitrile |
52321-47-8 | 1g |
$943.0 | 2023-05-31 | ||
| Enamine | EN300-1984880-2.5g |
2-(4-chloro-3-nitrophenyl)propanenitrile |
52321-47-8 | 2.5g |
$1848.0 | 2023-09-16 | ||
| Enamine | EN300-1984880-5.0g |
2-(4-chloro-3-nitrophenyl)propanenitrile |
52321-47-8 | 5g |
$2732.0 | 2023-05-31 | ||
| Enamine | EN300-1984880-10.0g |
2-(4-chloro-3-nitrophenyl)propanenitrile |
52321-47-8 | 10g |
$4052.0 | 2023-05-31 | ||
| Enamine | EN300-1984880-1g |
2-(4-chloro-3-nitrophenyl)propanenitrile |
52321-47-8 | 1g |
$943.0 | 2023-09-16 | ||
| Enamine | EN300-1984880-5g |
2-(4-chloro-3-nitrophenyl)propanenitrile |
52321-47-8 | 5g |
$2732.0 | 2023-09-16 |
2-(4-chloro-3-nitrophenyl)propanenitrile Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 2-(4-chloro-3-nitrophenyl)propanenitrile
Introduction to 2-(4-chloro-3-nitrophenyl)propanenitrile (CAS No. 52321-47-8)
2-(4-chloro-3-nitrophenyl)propanenitrile, with the chemical formula C9H6ClN2O2, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This compound is characterized by its chloro and nitro substituents on the phenyl ring, which contribute to its unique reactivity and potential applications in drug development. The presence of a nitrile group at the propyl chain further enhances its utility in various synthetic pathways.
The CAS No. 52321-47-8 identifies this compound as a specific chemical entity, ensuring consistency and accuracy in its use across different scientific and industrial applications. This numbering system is crucial for regulatory compliance, literature referencing, and inventory management in research laboratories and pharmaceutical companies.
In recent years, the demand for specialized intermediates like 2-(4-chloro-3-nitrophenyl)propanenitrile has surged due to their role in synthesizing complex molecules. The 4-chloro-3-nitrophenyl moiety is particularly valuable because it can undergo various transformations, such as nucleophilic aromatic substitution, cross-coupling reactions, and reduction processes, making it a versatile building block in medicinal chemistry.
One of the most compelling aspects of this compound is its application in the development of novel therapeutic agents. Researchers have been exploring its potential in creating drugs that target specific biological pathways. For instance, studies have shown that derivatives of 2-(4-chloro-3-nitrophenyl)propanenitrile exhibit inhibitory activity against certain enzymes and receptors involved in inflammation and cancer. These findings highlight the compound's significance in drug discovery efforts.
The nitro group in the phenyl ring is a key feature that influences the electronic properties of the molecule. It can be reduced to an amine group, which opens up possibilities for further functionalization. This property is particularly useful in constructing more complex structures, such as heterocycles, which are prevalent in many bioactive compounds.
Moreover, the chloro substituent provides a handle for introducing additional functional groups through palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings. These reactions are fundamental in constructing biaryl structures, which are common motifs in pharmaceuticals. The ability to modify both the chloro and nitro groups allows chemists to fine-tune the properties of the molecule, optimizing its biological activity.
In industrial settings, 2-(4-chloro-3-nitrophenyl)propanenitrile is often used as an intermediate in large-scale synthesis. Its stability under various reaction conditions makes it a reliable choice for manufacturers. Additionally, advancements in green chemistry have led to more sustainable methods for producing this compound, reducing waste and energy consumption.
The role of computational chemistry has also become increasingly important in understanding the behavior of 2-(4-chloro-3-nitrophenyl)propanenitrile. Molecular modeling techniques help predict how this compound will interact with biological targets, providing insights into its potential therapeutic effects. These simulations are often used in conjunction with experimental data to guide drug design efforts.
Recent studies have demonstrated that modifications to the propyl chain can significantly alter the pharmacokinetic properties of derivatives of 2-(4-chloro-3-nitrophenyl)propanenitrile. By incorporating different functional groups or varying the length of the chain, researchers can influence factors such as solubility, metabolic stability, and bioavailability. This flexibility makes it an attractive candidate for further development.
The pharmaceutical industry continues to invest heavily in exploring new applications for this compound. Collaborative efforts between academic researchers and industry scientists are driving innovation in drug discovery. These partnerships facilitate the rapid translation of laboratory findings into clinical candidates, bringing new treatments to patients more quickly.
In conclusion, 2-(4-chloro-3-nitrophenyl)propanenitrile (CAS No. 52321-47-8) is a multifaceted compound with significant potential in pharmaceutical chemistry. Its unique structural features enable diverse synthetic transformations and biological activities, making it a valuable tool for drug development. As research progresses, we can expect to see even more applications emerge from this versatile intermediate.
52321-47-8 (2-(4-chloro-3-nitrophenyl)propanenitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)